4-(4-hydroxyphenyl)-N-(4-methylphenyl)piperazine-1-carbothioamide

• IUPAC Name: 4-(4-hydroxyphenyl)-N-(4-methylphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C18H21N3OS/c1-14-2-4-15(5-3-14)19-18(23)21-12-10-20(11-13-21)16-6-8-17(22)9-7-16/h2-9,22H,10-13H2,1H3,(H,19,23)
• InChI Key: QHBPBEKLGZJONB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=S)N2CCN(CC2)C3=CC=C(C=C3)O
• Molecular Formula: C18H21N3OS
• Molecular Weight: 327.4 g/mol

Description

4-(4-hydroxyphenyl)-N-(4-methylphenyl)piperazine-1-carbothioamide, also known as TCS-OX2-29, is a chemical compound that has been extensively studied for its potential applications in scientific research. This molecule belongs to the class of compounds known as piperazine derivatives, which have been shown to exhibit a wide range of biological activities. In

Scientific Research Applications

Biological Function and Therapeutic Potential

ZINC00109657, due to its structural similarity to known bioactive zinc compounds, may play a significant role in biological functions. Zinc ions are crucial for intercellular communication and intracellular events that maintain normal physiological processes. . .

Zinc Status in Public Health

The compound’s relevance to public health can be explored through its impact on zinc status in the human body. . .

Nanotechnology and Material Science

Given the importance of zinc in nanotechnology, ZINC00109657 could be investigated for its potential in creating nanostructured materials. These materials have applications in various fields, including the pharmaceutical industry, cosmetics, and agriculture. .

Antimicrobial and Antitumor Applications

The antimicrobial and antitumor properties of zinc compounds are well-documented. ZINC00109657 could be studied for its efficacy against intracellular pathogens and brain tumors. .

Enzymatic Activity and Gene Expression

The compound’s influence on enzymatic activity and gene expression is another area of interest. Due to its zinc-related structure, it could be involved in the regulation of enzymes and transcription factors that are zinc-dependent. .

Nutritional Supplements and Fortification

ZINC00109657 could be explored as a nutritional supplement or for food fortification. .

Sensor Development and Diagnostic Tools

The compound’s unique structure might be utilized in the development of sensors and diagnostic tools. .

Environmental and Ecotoxicological Studies

Lastly, ZINC00109657 could be part of environmental studies, particularly in understanding the ecotoxicological impacts of zinc compounds. .

Mechanism of Action

Biochemical Pathways

Without specific studies on ZINC00109657, it’s challenging to summarize the affected biochemical pathways and their downstream effects. Zinc ions control intercellular communication and intracellular events that maintain normal physiological processes . These effects are achieved through the modulation of several zinc-dependent proteins, including transcription factors and enzymes of key cell signaling pathways, namely those involved in proliferation, apoptosis, and antioxidant defenses .

Pharmacokinetics

Zinc, in general, is incompletely absorbed from the small bowel, with between 10 and 40% of an ingested dose absorbed . Numerous dietary components can interfere with zinc absorption, particularly phytates and fiber, which bind to zinc, resulting in poorly absorbed zinc complexes .

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. For instance, zinc accumulation in soils can pose potential ecological risks . .